2-Hydrazino-4-phenylthiazole

• IUPAC Name: (4-phenyl-1,3-thiazol-2-yl)hydrazine
• InChI: InChI=1S/C9H9N3S/c10-12-9-11-8(6-13-9)7-4-2-1-3-5-7/h1-6H,10H2,(H,11,12)
• InChI Key: VTOUNUQLXMNNMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NN
• Molecular Formula: C9H9N3S
• DSSTOX Substance ID: DTXSID8020707
• Molecular Weight: 191.26 g/mol
• CAS RN: 34176-52-8

Description

Synthesis Analysis

The synthesis of 2-Hydrazino-4-phenylthiazole derivatives involves various chemical strategies, including the reaction of hydrazine derivatives with different aldehydes to produce substituted hydrazino compounds. For instance, the synthesis and biological evaluation of compounds derived from 2-Hydrazino-N-[4-(5-methyl benzoxzol-2-yl)-phenyl]-acetamide through reactions with aldehydes have been reported, highlighting the versatility of hydrazino compounds in chemical synthesis (Thomas, Geetha, & Murugan, 2009).

Molecular Structure Analysis

The molecular structure of 2-Hydrazino-4-phenylthiazole derivatives can be intricate, with crystal structures providing insights into their configuration. For example, the crystal structures of 4-methyl-2-[N-(3,4-methylenedioxybenzylidene)hydrazino]thiazole and its reduction product have been determined, offering a comparison of their molecular configurations and highlighting the impact of structural modifications on the compound's properties (Wouters, Norberg, & Guccione, 2002).

Chemical Reactions and Properties

2-Hydrazino-4-phenylthiazole and its derivatives participate in a variety of chemical reactions, leading to diverse chemical structures. For instance, the hydrazinolytic recyclization of 2-phenacylbenzothiazole has been explored, showing the cleavage of C—S bonds and subsequent formation of new compounds through intramolecular cyclocondensation (Dzvinchuk, Vypirailenko, & Lozinskii, 2005).

Physical Properties Analysis

The synthesis and characterization of related compounds, such as 2-Amino-4-(4-hydroxyphenyl)-5-propylthiazole, provide insights into the physical properties of thiazole derivatives. The determination of crystal structures through X-ray diffraction analysis aids in understanding the physical aspects and the intermolecular interactions within these compounds (He, Hu, Cao, & Ye, 2011).

Chemical Properties Analysis

The chemical properties of 2-Hydrazino-4-phenylthiazole derivatives can be elucidated through their reactions with various chemical agents. The reactions of bromine and lead tetra-acetate with 2-(substituted hydrazino)-5-phenyl-1,3,4-oxadiazoles, for instance, provide pathways to new compounds while highlighting the reactivity and potential transformations of the thiazole derivatives (Butler, Lambe, & Scott, 1972).

Scientific Research Applications

• Antiproliferative Activities : Arylidene-hydrazinyl-thiazole derivatives have been synthesized and evaluated for their antiproliferative activity on carcinoma cell lines. A significant antiproliferative activity was found in 2-(2-benzyliden-hydrazinyl)-4-methylthiazole and 2-[2-(4-methoxybenzylidene) hydrazinyl]-4-phenylthiazole derivatives (Grozav et al., 2014).

• Antifungal and Anticandidal Effects : A phenylthiazole derivative, 2-(2-(cyclohexylmethylene)hydrazinyl)-4-phenylthiazole (CHT), demonstrated effectiveness against Cryptococcus spp. and Candida albicans. It inhibited biofilm and adhesion of Candida to human buccal cells and prolonged survival in various infection models (Sá et al., 2018).

• Cholinesterase Inhibitors : S-alkylated 5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols have been synthesized and showed excellent cholinesterase inhibitory potential, indicating their potential use in the treatment of diseases like Alzheimer's (Arfan et al., 2018).

• Cytotoxicity and Antioxidant Potential : Novel 2-(2-((1H-indol-5yl)methylene)-hydrazinyl)-thiazole derivatives have been evaluated for their in vitro cytotoxicity on carcinoma cell lines and have shown remarkable antioxidant activity (Grozav et al., 2017).

• Corrosion Inhibition : 2-hydrazino-4,7-dimethylbenzothiazole has been investigated for its ability to inhibit corrosion on low carbon steel in industrial water, demonstrating increased corrosion resistance with increasing inhibitor concentration (Badiea & Mohana, 2009).

• Pharmacokinetic Study : RN104, a thiazolyl hydrazone derivative including 2-[2-(cyclohexylmethylene)hydrazinyl)]-4-phenylthiazole, was evaluated for its pharmacokinetic profile in mice plasma, indicating its potential for antifungal treatment (Silva et al., 2020).

Safety and Hazards

2-Hydrazino-4-phenylthiazole is classified as Acute Tox. 3 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is toxic if swallowed and causes serious eye damage.

Mechanism of Action

Target of Action

The primary target of 2-Hydrazino-4-phenylthiazole, also known as (4-Phenyl-thiazol-2-yl)-hydrazine, is the mitochondrial membrane potential . This compound binds to the target enzyme and inhibits the transport of electrons through the electron transport chain .

Mode of Action

2-Hydrazino-4-phenylthiazole interacts with its target by binding to the mitochondrial membrane potential . This interaction inhibits the transport of electrons through the electron transport chain . The inhibition of electron transport disrupts the normal function of the mitochondria, leading to an increase in reactive oxygen species (ROS) and disruption of cellular function .

Biochemical Pathways

The primary biochemical pathway affected by 2-Hydrazino-4-phenylthiazole is the electron transport chain in the mitochondria . By inhibiting this pathway, the compound disrupts the normal production of ATP, leading to an increase in ROS . This increase in ROS can lead to oxidative stress, which can cause damage to cellular components and disrupt normal cellular function .

Result of Action

The result of 2-Hydrazino-4-phenylthiazole’s action is an increase in ROS and disruption of cellular function . This compound has been shown to have antifungal properties against strains of Candida albicans and Aspergillus niger . It also inhibits the growth of Escherichia coli and Bacillus subtilis .

Q & A

Q1: What are the key reactions of 2-hydrazino-4-phenylthiazole highlighted in recent research?

A1: 2-Hydrazino-4-phenylthiazole acts as a versatile building block in synthesizing various heterocyclic compounds. For example, it reacts with ylidene nitriles, S,S- or N,S-acetals, and ethoxymethylenemalononitrile to yield thiazolylpyrazoles []. Furthermore, the amino group in 5-amino-1-(4-phenyl-thiazol-2-yl)-1H-pyrazole-4-carbonitrile, a derivative of 2-hydrazino-4-phenylthiazole, readily undergoes reactions with various reagents. These include phenyl isothiocyanate, carbon disulfide, formic acid, formamide, malononitrile, acetic anhydride, acetyl chloride, sulfuric acid, and triethyl orthoformate, leading to the formation of diverse pyrazolopyrimidines and other thiazolylpyrazole derivatives [].

Q2: Is there evidence of tautomerism in 2-hydrazino-4-phenylthiazole?

A2: Yes, research indicates that 2-hydrazino-4-phenylthiazole exists in equilibrium with its tautomeric form, 4-phenylthiazol-2-one hydrazone [, ]. This tautomerism allows for a diverse range of reactions depending on the reaction conditions and reagents used.

Q3: What classes of compounds have been synthesized using 2-hydrazino-4-phenylthiazole as a starting material?

A3: Research highlights the synthesis of thiazolylpyrazoles and pyrazolopyrimidines using 2-hydrazino-4-phenylthiazole as a key starting material []. These heterocyclic compounds are of significant interest in medicinal chemistry due to their diverse pharmacological properties.